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Compound of Interest

Compound Name: Monolinolein

Cat. No.: B134703 Get Quote

An In-depth Examination of the Physicochemical Properties, Synthesis, and Biological Activities

of a Promising Bioactive Lipid

This technical guide provides a comprehensive overview of monolinolein, a monoglyceride

with significant potential in drug development and various research applications. This

document, tailored for researchers, scientists, and professionals in the pharmaceutical industry,

delves into the core characteristics of monolinolein, including its CAS numbers and molecular

weight, and offers detailed insights into its synthesis, and its antiviral and antibacterial

properties.

Core Physicochemical Data
Monolinolein is a monoacylglycerol consisting of a glycerol backbone esterified with one

molecule of linoleic acid. Depending on the position of the linoleoyl group, it can exist as 1-

monolinolein or 2-monolinolein. The compound is also sometimes referred to more

generally, leading to some ambiguity in CAS number assignment. For clarity, the distinct

identifiers are presented below.
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Property 1-Monolinolein
Monolinolein (general
monoester)

CAS Number 2277-28-3[1] 26545-74-4[2]

Molecular Formula C₂₁H₃₈O₄ C₂₁H₃₈O₄

Molecular Weight 354.52 g/mol [3][4][5][6] 354.52 g/mol [2]

Synonyms
1-Glyceryl linoleate, 1-

Linoleoyl-rac-glycerol[3]

Glyceryl monolinoleate,

Linoleic acid monoglyceride[2]

Synthesis of Monolinolein
The synthesis of monoglycerides like monolinolein can be achieved through several routes,

including enzymatic and chemical methods. A common and efficient laboratory-scale synthesis

involves a two-step process utilizing a protected glycerol derivative to ensure regioselectivity,

followed by deprotection. While a specific detailed protocol for 1-monolinolein is not readily

available in the provided search results, a well-documented method for the synthesis of the

structurally similar 1-monoolein can be adapted. This process involves the transesterification of

a fatty acid ethyl ester with 1,2-acetonide glycerol, followed by the acidic removal of the

acetonide protecting group.

Experimental Protocol: Synthesis of 1-Monoolein
(Adaptable for 1-Monolinolein)
This protocol is based on the synthesis of 1-monoolein and can be adapted for 1-monolinolein
by substituting ethyl oleate with ethyl linoleate.

Step 1: Transesterification

Combine ethyl oleate (or ethyl linoleate) and 1,2-acetonide glycerol in a 1:6 molar ratio in a

reaction vessel.

Add sodium carbonate (Na₂CO₃) as a catalyst.

Heat the mixture at 120°C for 18 hours with continuous stirring.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture and remove the catalyst by filtration.

The resulting product is 1,2-acetonide-3-oleoyl glycerol (or 1,2-acetonide-3-linoleoyl

glycerol), which can be purified by column chromatography.

Step 2: Deprotection

Dissolve the intermediate product from Step 1 in ethanol.

Add Amberlyst-15 resin as an acidic catalyst.

Stir the mixture at room temperature for 18 hours.

Monitor the deprotection by TLC.

Once the reaction is complete, filter off the Amberlyst-15 resin.

The filtrate contains 1-monoolein (or 1-monolinolein), which can be further purified by

recrystallization.
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Step 1: Transesterification

Step 2: Deprotection

Ethyl Linoleate
Transesterification

(Na2CO3, 120°C, 18h)

1,2-Acetonide Glycerol

1,2-Acetonide-3-linoleoyl glycerol Deprotection
(Amberlyst-15, Ethanol, RT, 18h) 1-Monolinolein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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